Cas no 54397-20-5 (1-[(chloromethoxy)methyl]-3-nitrobenzene)

• Product Name: 1-[(chloromethoxy)methyl]-3-nitrobenzene
• CAS No: 54397-20-5
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 1588713
• PubChem ID: 96644
• Update Time: 2025-04-21

1-[(chloromethoxy)methyl]-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(chloromethoxy)methyl]-3-nitrobenzene
• Benzene, 1-((chloromethoxy)methyl)-3-nitro-
• benzene, 1-[(chloromethoxy)methyl]-3-nitro-
• Chloromethyl 3-nitrobenzyl ether
• 1-(chloromethoxymethyl)-3-nitrobenzene
• SCHEMBL11503161
• NSC-83566
• m-Nitrobenzyloxymethyl chloride
• DTXSID4068953
• NSC 83566
• 54397-20-5
• UNII-B7J5X6HLS3
• B7J5X6HLS3
• YNEGTYXPKSYRQH-UHFFFAOYSA-N
• Chloromethyl m-nitrobenzyl ether
• 1-[(Chloromethoxy)methyl ]-3-nitrobenzene
• NSC83566
• DB-354265

• Inchi： 1S/C8H8ClNO3/c9-6-13-5-7-2-1-3-8(4-7)10(11)12/h1-4H,5-6H2
• InChI Key： YNEGTYXPKSYRQH-UHFFFAOYSA-N
• SMILES： ClCOCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01934
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37